Cas no 1805106-23-3 (1-Bromo-2,3-dimethyl-5-fluorobenzene)

• Product Name: 1-Bromo-2,3-dimethyl-5-fluorobenzene
• CAS No: 1805106-23-3
• MF: C₈H₈BrF
• MW: 203.051525115967
• CID: 4706635
• Update Time: 2025-06-14

1-Bromo-2,3-dimethyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-dimethyl-5-fluorobenzene

• Inchi： 1S/C8H8BrF/c1-5-3-7(10)4-8(9)6(5)2/h3-4H,1-2H3
• InChI Key： MFEVVOJAOKSGNM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 0

Additional information on 1-Bromo-2,3-dimethyl-5-fluorobenzene

Recent Advances in the Application of 1-Bromo-2,3-dimethyl-5-fluorobenzene (CAS: 1805106-23-3) in Chemical and Pharmaceutical Research

The compound 1-Bromo-2,3-dimethyl-5-fluorobenzene (CAS: 1805106-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This halogenated aromatic derivative serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role in facilitating selective functionalization reactions, enabling the construction of pharmacologically active scaffolds with enhanced bioactivity and selectivity.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of 1-Bromo-2,3-dimethyl-5-fluorobenzene as a key precursor in the synthesis of potent kinase inhibitors. The compound's unique electronic properties, conferred by the bromine and fluorine substituents, were exploited to achieve regioselective cross-coupling reactions under mild conditions. This approach significantly improved the yield and purity of target molecules, addressing longstanding challenges in the scalable production of kinase-targeted therapeutics.

Further investigations into the mechanistic aspects of 1-Bromo-2,3-dimethyl-5-fluorobenzene reactivity have revealed its exceptional compatibility with modern catalytic systems. A recent Nature Catalysis publication (2024) detailed its successful application in palladium-catalyzed C-H activation reactions, where the steric and electronic effects of the dimethyl and fluorine groups were shown to direct metal insertion with unprecedented precision. These findings open new avenues for the streamlined synthesis of complex heterocyclic compounds, particularly those relevant to oncology and neurodegenerative disease research.

The pharmaceutical industry has also recognized the potential of 1-Bromo-2,3-dimethyl-5-fluorobenzene in the development of next-generation radiopharmaceuticals. A collaborative study between academic and industrial researchers (ACS Medicinal Chemistry Letters, 2024) reported its successful incorporation into fluorine-18 labeled PET tracers. The compound's stability under radiolabeling conditions and favorable pharmacokinetic properties make it an attractive building block for diagnostic agents targeting various disease biomarkers.

From a safety and regulatory perspective, recent toxicological assessments of 1-Bromo-2,3-dimethyl-5-fluorobenzene have provided valuable data for its industrial application. Studies conducted under Good Laboratory Practice (GLP) conditions have established comprehensive safety profiles, including detailed analyses of its environmental fate and degradation pathways. These findings support the compound's growing adoption in pharmaceutical manufacturing while ensuring compliance with increasingly stringent regulatory requirements.

Looking forward, the unique structural features of 1-Bromo-2,3-dimethyl-5-fluorobenzene continue to inspire innovative applications across multiple domains of chemical research. Current investigations are exploring its potential in asymmetric synthesis, materials science, and as a template for the development of novel antimicrobial agents. The compound's versatility and the growing body of research supporting its applications suggest that it will remain a focal point of chemical biology research in the coming years.